Cas no 1214324-63-6 (3-Chloro-5-(pyridin-4-yl)isonicotinic acid)

• Product Name: 3-Chloro-5-(pyridin-4-yl)isonicotinic acid
• CAS No: 1214324-63-6
• MF: C₁₁H₇ClN₂O₂
• MW: 234.638481378555
• CID: 4801889
• Update Time: 2025-06-13

3-Chloro-5-(pyridin-4-yl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(pyridin-4-yl)isonicotinic acid
• 3-Chloro-5-(pyridin-4-yl)isonicotinic acid

• Inchi： 1S/C11H7ClN2O2/c12-9-6-14-5-8(10(9)11(15)16)7-1-3-13-4-2-7/h1-6H,(H,15,16)
• InChI Key： YNBFDJBFNOKPCM-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1C(=O)O)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 1.6
• Topological Polar Surface Area: 63.1

Additional information on 3-Chloro-5-(pyridin-4-yl)isonicotinic acid

3-Chloro-5-(pyridin-4-yl)isonicotinic acid (CAS No. 1214324-63-6): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

3-Chloro-5-(pyridin-4-yl)isonicotinic acid (CAS No. 1214324-63-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives and is characterized by its chlorine substitution and pyridine ring, which contribute to its pharmacological properties.

The molecular formula of 3-Chloro-5-(pyridin-4-yl)isonicotinic acid is C₁₂H₈ClN₂O₂, with a molecular weight of 255.65 g/mol. The compound's structure consists of a pyridine ring attached to an isonicotinic acid moiety, with a chlorine atom at the 3-position. This arrangement provides a rigid and planar structure, which is crucial for its interactions with biological targets.

The synthesis of 3-Chloro-5-(pyridin-4-yl)isonicotinic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the coupling of 4-chloropyridine with an appropriate isonicotinic acid derivative, followed by deprotection steps if necessary. Another method involves the palladium-catalyzed cross-coupling reaction between a halopyridine and an isonicotinic acid derivative, which has been shown to be highly efficient and scalable.

In recent years, 3-Chloro-5-(pyridin-4-yl)isonicotinic acid has been investigated for its potential therapeutic applications. One area of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For example, studies have shown that this compound can inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry in 2021 reported that 3-Chloro-5-(pyridin-4-yl)isonicotinic acid exhibited potent inhibitory activity against a specific kinase involved in tumor growth. The researchers found that the compound effectively reduced the proliferation of cancer cells in vitro and demonstrated promising results in animal models. These findings suggest that 3-Chloro-5-(pyridin-4-yl)isonicotinic acid could be a valuable lead compound for the development of novel anticancer drugs.

Beyond its potential as an anticancer agent, 3-Chloro-5-(pyridin-4-yl)isonicotinic acid has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Research has shown that this compound can modulate the activity of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of 3-Chloro-5-(pyridin-4-yl)isonicotinic acid have also been studied to evaluate its suitability for therapeutic use. Studies have demonstrated that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it a promising candidate for further drug development. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 3-Chloro-5-(pyridin-4-yl)isonicotinic acid (CAS No. 1214324-63-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications, paving the way for new treatments for various diseases.